Cas no 2228234-08-8 (tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate
• CAS No: 2228234-08-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6227908
• PubChem ID: 165832775
• Update Time: 2025-06-08

tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1900236
• 2228234-08-8
• tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-14-7-6-11(10-13(14)17)9-12-5-4-8-18-12/h6-7,10,12,18H,4-5,8-9H2,1-3H3,(H,19,20)
• InChI Key： FUTHSLGDJCJDTO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate

Introduction to Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate (CAS No. 2228234-08-8)

Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate, with the CAS number 2228234-08-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a substituted phenyl ring, contribute to its distinct chemical properties and reactivity.

The< strong>2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl moiety in the molecular structure is a key feature that influences the compound's interactions with biological targets. This part of the molecule is known to exhibit significant binding affinity with various enzymes and receptors, making it a valuable scaffold for drug design. The< strong>pyrrolidin-2-yl group, in particular, is often incorporated into pharmaceutical compounds due to its ability to enhance solubility and improve pharmacokinetic profiles.

In recent years, there has been a growing interest in carbamates as potential therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, as well as their direct biological activity. The tert-butyl group in Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate not only contributes to the stability of the molecule but also influences its metabolic pathways. This makes it an attractive candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that carbamates can modulate multiple biological pathways, including those involved in inflammation, pain perception, and neurotransmitter release. The< strong>2-chloro substituent on the phenyl ring is particularly noteworthy, as it has been shown to enhance the binding affinity of certain drug candidates to their target proteins. This feature makes Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate a promising candidate for further exploration in medicinal chemistry.

The< strong>pyrrolidin-2-ylmethyl group is another critical component of this compound that contributes to its unique properties. Pyrrolidine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors involved in metabolic processes. The presence of this group in Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate suggests that it may have multiple mechanisms of action, which could be beneficial for developing multifunctional therapeutics.

In addition to its structural features, Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate has shown promising results in preclinical studies. These studies have demonstrated its potential efficacy in various disease models, including those related to neurological disorders and chronic inflammatory conditions. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery and development.

The synthesis of Tert-butyl N-{2-chloro-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate involves several sophisticated chemical steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 2-chloro-substituted phenols and pyrrolidine derivatives. These intermediates are then coupled using carbamate-forming reactions, often facilitated by specialized catalysts or reagents.

The tert-butyl group is introduced during later stages of synthesis, ensuring that it remains intact under harsh reaction conditions. This step is crucial for maintaining the stability and integrity of the final product. The overall synthetic route is designed to maximize yield while minimizing side reactions, ensuring that the final compound meets high purity standards required for pharmaceutical applications.

Efforts are ongoing to optimize the synthesis of Tert-butyl N-{2-chloro-4-[（pyrrolidin）methyl]pheny carbamate}carbamate with an emphasis on sustainability and scalability. Green chemistry principles are being increasingly adopted in pharmaceutical research to develop more environmentally friendly synthetic routes. This includes reducing waste generation, minimizing hazardous byproducts, and using renewable resources where possible.

The pharmacological profile of Tert-butyl N-{2-chloro-[（pyrrolidin）methyl]pheny carbamate}carbamate is still under extensive investigation. Researchers are exploring its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies aim to identify new therapeutic applications and understand how the compound's structure influences its biological activity.

In conclusion，Tert-butYL N-{２－ChLoro－４－[（PyrRolidiN－２－Yl）MeTHeL]PhenYl}CarbAmate (CAS No．２２２８２３４－０８－８) represents a significant advancement in pharmaceutical chemistry．Its unique structural features，combined with promising preclinical results，make it a valuable candidate for further development．As research continues，this compound holds great potential for contributing to new treatments across multiple therapeutic areas．